(5-Bromo-2-chlorophenyl)methanesulfonyl chloride

• IUPAC Name: (5-bromo-2-chlorophenyl)methanesulfonyl chloride
• InChI: InChI=1S/C7H5BrCl2O2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key: LUQFWJCJXJWDFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)CS(=O)(=O)Cl)Cl
• Molecular Formula: C7H5BrCl2O2S
• Molecular Weight: 303.99 g/mol

Description

“(5-Bromo-2-chlorophenyl)methanesulfonyl chloride” is a chemical compound with the CAS Number: 1427380-77-5. It has a molecular weight of 303.99.

Molecular Structure Analysis

The molecular formula of “(5-Bromo-2-chlorophenyl)methanesulfonyl chloride” is C7H5BrCl2O2S. The Inchi Code is 1S/C7H5BrCl2O2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2.

Chemical Reactions Analysis

While specific chemical reactions involving “(5-Bromo-2-chlorophenyl)methanesulfonyl chloride” are not available, similar compounds have been used in the preparation of 1-bromo-3-heteroarylbenzene derivatives.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

• The compound has been utilized in the synthesis of complex heterocyclic structures, as demonstrated by Upadhyaya et al. (1997), who explored the methanesulfonic acid-catalyzed reaction of certain phenyl-ethanones with glycerol, leading to the formation of dioxolanes and dioxanes. This study highlights its role in facilitating ring closures and the synthesis of methanesulfonates that further undergo base-catalyzed ring openings, showcasing its versatility in organic synthesis Upadhyaya, S., Davis, F. S., Lee, J., Zaw, K., Bauer, L., & Heimer, N. E. (1997). Journal of Heterocyclic Chemistry, 34, 1607-1620.

Catalysis and Reaction Mechanisms

• A study by Rosen et al. (2011) reported a mild, Pd-catalyzed N-arylation of methanesulfonamide using aryl bromides and chlorides, where (5-Bromo-2-chlorophenyl)methanesulfonyl chloride could potentially act as a reagent. This approach minimizes concerns over genotoxic impurities, demonstrating the compound's utility in safer, more environmentally friendly chemical processes Rosen, B. R., Ruble, J. C., Beauchamp, T., & Navarro, A. (2011). Organic Letters, 13(10), 2564-2567.

Materials Science and Electrochemistry

• In the domain of materials science, Su et al. (2001) investigated the electrochemical properties of vanadium pentoxide films in a methanesulfonyl chloride-aluminum chloride ionic liquid, revealing the role of (5-Bromo-2-chlorophenyl)methanesulfonyl chloride in enhancing sodium insertion into vanadium pentoxide. This has implications for the development of advanced energy storage materials Su, L., Winnick, J., & Kohl, P. (2001). Journal of Power Sources, 101, 226-230.

Analytical Chemistry

• Burton and Stoutamire (1973) synthesized radioactive 2,4-dichlorophenyl methanesulfonate labeled with 14C and 35S from methanesulfonyl chloride and 2,4-dichlorophenol. This work underscores the application of (5-Bromo-2-chlorophenyl)methanesulfonyl chloride in tracing the metabolic fate of chemicals, offering a tool for studying complex biological and environmental systems Burton, W. B., & Stoutamire, D. (1973). Microchemical Journal, 18, 51-58.

Environmental Science

• Research by Sokol et al. (1994) on the reductive dechlorination of chlorobiphenyl by sediment microorganisms adjusted by hydrogen, highlights a potential area where (5-Bromo-2-chlorophenyl)methanesulfonyl chloride could be studied for its environmental degradation pathways or its role in bioremediation processes Sokol, R. C., Bethoney, C. M., & Rhee, G. (1994). Chemosphere, 29(8), 1735-1742.

Safety And Hazards

The safety data sheet (SDS) for “(5-Bromo-2-chlorophenyl)methanesulfonyl chloride” indicates that it is a dangerous compound. Specific hazard statements are not available, but similar compounds have been classified as corrosive (H314) and harmful if swallowed (H302).